Cas no 2580093-14-5 (methyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate)

• Product Name: methyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate
• CAS No: 2580093-14-5
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 5657676
• PubChem ID: 165895408
• Update Time: 2025-10-23

methyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580093-14-5
• EN300-27726854
• methyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate

• Inchi： 1S/C9H16N2O2/c1-13-9(12)8-3-2-4-11(8)7-5-10-6-7/h7-8,10H,2-6H2,1H3/t8-/m1/s1
• InChI Key： YPMPUMNJKVHXRT-MRVPVSSYSA-N
• SMILES： O(C)C([C@H]1CCCN1C1CNC1)=O

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.6Ų

Additional information on methyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate

Introduction to Methyl (2R)-1-(Azetidin-3-yl)pyrrolidine-2-carboxylate (CAS No. 2580093-14-5)

Methyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate, identified by its CAS number 2580093-14-5, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The precise stereochemistry and functional groups present in this compound make it a valuable candidate for further research and exploration.

The compound's structure consists of a pyrrolidine ring linked to an azetidine moiety, with a carboxylate group and a methyl ester at specific positions. This arrangement contributes to its distinct chemical behavior and reactivity, which are of great interest to researchers. The stereochemistry at the 2-position, denoted as (2R), plays a crucial role in determining the compound's biological activity and interactions with biological targets.

In recent years, there has been a growing interest in the development of chiral drugs due to their enhanced specificity and efficacy compared to their racemic counterparts. Methyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate exemplifies this trend, as its stereochemically defined structure allows for targeted interactions with biological systems. This has led to its investigation in various therapeutic areas, including central nervous system disorders and inflammatory conditions.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmaceutical molecules. The presence of both azetidine and pyrrolidine rings provides a versatile scaffold that can be modified to create novel drug candidates. Researchers have been exploring synthetic pathways to derivatize this compound, aiming to enhance its pharmacological properties and improve its suitability for clinical applications.

Recent studies have highlighted the importance of understanding the molecular interactions between Methyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate and biological targets. Computational modeling and experimental techniques have been employed to elucidate how this compound binds to receptors and enzymes, providing insights into its mechanism of action. These findings are crucial for optimizing drug design and improving therapeutic outcomes.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in the development of biomaterials and functional polymers, where its unique structural features contribute to enhanced material properties. This interdisciplinary approach underscores the versatility of Methyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate and highlights its significance in both academic research and industrial applications.

As the field of medicinal chemistry continues to evolve, Methyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate remains a focal point for innovation. Its structural complexity and functional diversity make it an attractive candidate for further investigation. Ongoing research efforts are expected to yield new insights into its pharmacological potential, paving the way for novel therapeutic strategies and advanced material solutions.

In conclusion, Methyl (2R)-1-(azetidin-3-yl)pyrrolidine-2-carboxylate (CAS No. 2580093-14-5) is a remarkable compound with significant implications in pharmaceutical chemistry. Its unique structure, stereochemistry, and potential applications underscore its importance in both academic research and industrial development. As scientists continue to explore its properties and functionalities, this compound is poised to play a crucial role in shaping the future of drug discovery and material science.